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Compound Name: 2-Chloro-7-nitroquinoline

CAS No.: 49609-03-2

Cat. No.: B1367759

Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-Chloro-7-nitroquinoline

Abstract
This technical guide provides a comprehensive analysis of 2-chloro-7-nitroquinoline, a key

heterocyclic intermediate in organic synthesis and medicinal chemistry. The document

delineates its fundamental physicochemical properties, outlines a robust synthetic pathway,

and explores its chemical reactivity, with a particular focus on the functional interplay of the

chloro and nitro substituents. Detailed spectroscopic data for characterization, insights into its

applications in drug development, and essential safety protocols are also presented. This guide

is intended for researchers, scientists, and professionals in drug development who require a

deep, field-proven understanding of this versatile chemical scaffold.

Introduction: The Quinoline Core in Modern
Chemistry
The quinoline scaffold, a fusion of a benzene and a pyridine ring, is a privileged structure in

medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1] Its

derivatives exhibit a vast spectrum of biological activities, including anticancer, antimalarial,

antibacterial, and antiviral properties.[1][2][3] 2-Chloro-7-nitroquinoline emerges as a
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particularly valuable building block. The chlorine atom at the 2-position acts as an excellent

leaving group for nucleophilic substitution, while the nitro group at the 7-position serves as a

powerful electron-withdrawing group and a precursor to a synthetically versatile amino group.

This unique bifunctional arrangement allows for sequential and regioselective modifications,

making it an ideal starting material for constructing complex, biologically active molecules.

Physicochemical Properties
The physical and chemical properties of a compound are foundational to its application in

research and development, influencing everything from reaction conditions to bioavailability.

The key properties of 2-chloro-7-nitroquinoline are summarized below.

Property Value Source

Molecular Formula C₉H₅ClN₂O₂ [4]

Molecular Weight 208.6 g/mol [5]

Monoisotopic Mass 208.00395 Da [4]

IUPAC Name 2-chloro-7-nitroquinoline

CAS Number 49609-03-2

Appearance
Expected to be a solid at room

temperature

Predicted XlogP 3.0 [4]

SMILES
C1=CC(=CC2=C1C=CC(=N2)

Cl)[O-]
[4]

InChIKey
PBGQDNSMFBXURC-

UHFFFAOYSA-N
[4]

Synthesis and Manufacturing Pathway
The most direct and common approach for synthesizing substituted nitroquinolines is through

the electrophilic nitration of a corresponding quinoline precursor.[6] For 2-chloro-7-
nitroquinoline, the synthesis logically proceeds from 2-chloroquinoline.
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Core Synthesis: Electrophilic Nitration
In this reaction, a potent electrophile, the nitronium ion (NO₂⁺), is generated in situ from a

mixture of concentrated nitric and sulfuric acids. The sulfuric acid protonates the nitric acid,

facilitating the loss of a water molecule to form the nitronium ion. This electrophile then attacks

the quinoline ring. The existing chloro-substituent and the pyridine nitrogen are deactivating

and direct incoming electrophiles. The nitration is expected to occur on the benzene portion of

the scaffold, primarily at positions 5 and 7. The precise ratio of isomers depends on reaction

conditions, but the 7-nitro product is a significant component.
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Caption: Generalized workflow for the synthesis of 2-chloro-7-nitroquinoline.
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Experimental Protocol: Nitration of 2-Chloroquinoline
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 2-chloroquinoline (1.0 eq) in concentrated sulfuric acid (3.0-5.0 eq).[6]

Cooling: Cool the flask in an ice-salt bath to maintain a temperature of 0-5 °C.

Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture by slowly

adding concentrated nitric acid (1.2 eq) to concentrated sulfuric acid (2.0 eq) while cooling in

an ice bath.

Addition: Add the prepared nitrating mixture dropwise to the dissolved 2-chloroquinoline

solution. The causality here is critical: a slow, dropwise addition is essential to control the

exothermic reaction and prevent over-nitration or side reactions. The temperature must be

maintained below 10 °C.[7]

Reaction: After the addition is complete, allow the mixture to stir at room temperature for 2-4

hours to ensure the reaction goes to completion. Monitor the reaction progress using Thin

Layer Chromatography (TLC).

Quenching & Precipitation: Carefully pour the reaction mixture onto a large volume of

crushed ice. This simultaneously stops the reaction and precipitates the product, which is

less soluble in the now-diluted acidic solution.

Neutralization: Slowly neutralize the solution with a saturated sodium bicarbonate solution

until the pH is neutral. This ensures complete precipitation of the product.

Isolation & Purification: Collect the solid precipitate by vacuum filtration, wash thoroughly

with cold water to remove residual salts and acid, and dry under vacuum. The crude product

can be further purified by recrystallization from a suitable solvent like ethanol to yield pure 2-
chloro-7-nitroquinoline.[6]

Chemical Reactivity and Key Reactions
The reactivity of 2-chloro-7-nitroquinoline is dominated by the electronic properties of its two

key functional groups.
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Key Reactive Sites

C2-Cl Bond:
Susceptible to Nucleophilic

Aromatic Substitution (SNAr)

Nu⁻

C7-NO₂ Group:
Susceptible to Reduction

to an Amine (NH₂) [H]

Click to download full resolution via product page

Caption: Reactivity map of 2-chloro-7-nitroquinoline.

A. Nucleophilic Aromatic Substitution (SNAr) at the C2
Position
The chlorine atom at the 2-position of the quinoline ring is highly susceptible to displacement

by nucleophiles. This reactivity is analogous to that of 2-chloropyridines. The ring nitrogen acts

as an electron sink, stabilizing the negatively charged Meisenheimer-like intermediate formed

during the substitution process. This makes the C2 position electrophilic and primes the C-Cl

bond for cleavage.

Common nucleophiles that can displace the chloride include:

Amines (R-NH₂) to form 2-aminoquinoline derivatives.

Alkoxides (R-O⁻) to form 2-alkoxyquinolines.

Thiolates (R-S⁻) to form 2-thioether derivatives.

Water (under harsh conditions, e.g., formic acid promotion) to form 2-quinolones.[8]

This SNAr reaction is a cornerstone of its synthetic utility, allowing for the introduction of a wide

variety of functional groups at the 2-position.[9]
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B. Reduction of the C7-Nitro Group
The nitro group is a versatile functional group primarily because it can be readily reduced to an

amino group (-NH₂). This transformation is a gateway to a vast array of subsequent chemical

modifications. The resulting 2-chloro-7-aminoquinoline can undergo reactions typical of

anilines, such as diazotization followed by Sandmeyer reactions, acylation, and alkylation.

Standard reduction methods include:

Catalytic Hydrogenation: Using H₂ gas with a metal catalyst like Palladium (Pd), Platinum

(Pt), or Nickel (Ni).

Metal-Acid Reduction: Using metals like Tin (Sn), Iron (Fe), or Zinc (Zn) in the presence of

an acid like HCl.[10]

The choice of reducing agent is crucial. For instance, catalytic hydrogenation is generally

cleaner, but metal-acid reductions can be more cost-effective for large-scale synthesis. The

presence of the chloro-substituent must be considered, as some harsh reductive conditions

could lead to hydrodehalogenation as a side reaction.

Spectroscopic Analysis and Characterization
Confirming the identity and purity of 2-chloro-7-nitroquinoline is achieved through a

combination of spectroscopic techniques. While specific experimental spectra are not widely

published, data can be reliably predicted based on the structure and analysis of similar

compounds.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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